Cas no 2694746-48-8 ((1-Acetylazetidin-3-yl)methyl acetate)

• Product Name: (1-Acetylazetidin-3-yl)methyl acetate
• CAS No: 2694746-48-8
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 5613520
• PubChem ID: 165949996
• Update Time: 2025-06-08

(1-Acetylazetidin-3-yl)methyl acetate Chemical and Physical Properties

Names and Identifiers

• EN300-33050408
• 2694746-48-8
• (1-acetylazetidin-3-yl)methyl acetate
• (1-Acetylazetidin-3-yl)methyl acetate

• Inchi： 1S/C8H13NO3/c1-6(10)9-3-8(4-9)5-12-7(2)11/h8H,3-5H2,1-2H3
• InChI Key： CAXMLTUDEDTQQZ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC1CN(C(C)=O)C1

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on (1-Acetylazetidin-3-yl)methyl acetate

Research Brief on (1-Acetylazetidin-3-yl)methyl acetate (CAS: 2694746-48-8) in Chemical Biology and Pharmaceutical Applications

The compound (1-Acetylazetidin-3-yl)methyl acetate (CAS: 2694746-48-8) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery. The azetidine ring, a four-membered nitrogen heterocycle, is a key pharmacophore in medicinal chemistry, and its derivatives are increasingly explored for their bioactivity and drug-like properties.

Recent studies have highlighted the synthetic routes to (1-Acetylazetidin-3-yl)methyl acetate, emphasizing its role as an intermediate in the preparation of more complex bioactive molecules. The compound's acetyl and acetate functional groups provide handles for further chemical modifications, making it a versatile building block in drug design. Researchers have employed advanced techniques such as NMR spectroscopy and mass spectrometry to characterize its structure and purity, ensuring its suitability for high-throughput screening and lead optimization campaigns.

In terms of biological activity, preliminary investigations suggest that (1-Acetylazetidin-3-yl)methyl acetate exhibits moderate inhibitory effects on specific enzymes involved in inflammatory pathways. Its mechanism of action appears to involve the modulation of protein-protein interactions, a promising avenue for targeting undruggable proteins. Computational docking studies have further elucidated its binding modes, providing insights for structure-activity relationship (SAR) optimization. These findings position the compound as a potential scaffold for developing novel anti-inflammatory or immunomodulatory agents.

The pharmaceutical industry has shown growing interest in this molecule due to its favorable physicochemical properties, including good solubility and metabolic stability. Recent patent filings indicate its incorporation into prodrug strategies, where the acetate group serves as a cleavable moiety for controlled drug release. Moreover, its compatibility with green chemistry principles has been demonstrated in several synthetic protocols, aligning with the industry's push toward sustainable manufacturing practices.

Looking ahead, researchers are exploring the therapeutic potential of (1-Acetylazetidin-3-yl)methyl acetate in neurological disorders, given the azetidine ring's prevalence in CNS-active drugs. Collaborative efforts between academia and industry are underway to expand its applications in targeted drug delivery systems. As the understanding of its pharmacokinetic and pharmacodynamic profiles deepens, this compound is poised to make significant contributions to the next generation of small-molecule therapeutics.